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Compound of Interest

Compound Name: p-Xylene

Cat. No.: B151628 Get Quote

Essential Guide to Handling p-Xylene Safely
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with p-Xylene. Adherence to these procedures is essential

for ensuring personal safety and proper environmental management.

Health Hazards of p-Xylene
p-Xylene is a flammable liquid and vapor that can be harmful if inhaled or comes into contact

with the skin.[1][2] It can cause skin and eye irritation.[2][3] Inhalation may lead to respiratory

irritation, dizziness, drowsiness, and other central nervous system effects.[4][5] Ingestion can

be fatal if the substance enters the airways.[6][7] Long-term or repeated exposure can cause

damage to organs such as the blood, kidneys, and liver.[3]

Exposure Limits
It is crucial to maintain workplace air concentrations of p-Xylene below established

occupational exposure limits. Engineering controls, such as fume hoods, should be the primary

method of controlling exposure.
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Agency Exposure Limit Type Value

OSHA
Permissible Exposure Limit

(PEL) - 8-hr TWA
100 ppm (435 mg/m³)[4][8]

NIOSH
Recommended Exposure Limit

(REL) - 10-hr TWA
100 ppm (435 mg/m³)[4][8]

NIOSH
Short-Term Exposure Limit

(STEL) - 15-min
150 ppm (655 mg/m³)[4][8]

ACGIH
Threshold Limit Value (TLV) -

8-hr TWA
100 ppm[8]

ACGIH
Short-Term Exposure Limit

(STEL) - 15-min
150 ppm[8]

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit

Operational Plan for Handling p-Xylene
This step-by-step protocol outlines the safe handling of p-Xylene in a laboratory setting.

Pre-Operational Checks
Verify Engineering Controls: Ensure a certified laboratory fume hood is available and

functioning correctly.[2]

Assemble Personal Protective Equipment (PPE): Before handling p-Xylene, don the

following PPE:

Eye and Face Protection: Chemical splash goggles and a face shield.[5][9]

Hand Protection: Nitrile or Viton gloves. If gloves are contaminated, they should be

replaced immediately.[2]

Body Protection: A fully-buttoned lab coat or chemical-resistant suit.[2][10]

Respiratory Protection: If there is a risk of exceeding exposure limits or if working outside

a fume hood, a NIOSH-approved respirator with organic vapor cartridges is required.[11]
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Locate Safety Equipment: Confirm the location and accessibility of the nearest eyewash

station, safety shower, and fire extinguisher.[5]

Prepare Work Area: The designated work area within the fume hood should be clean and

free of incompatible materials such as strong oxidizers and acids.[2][4]

Handling Procedures
Transportation: When moving p-Xylene, use a secondary container to prevent spills.

Dispensing:

Perform all dispensing of p-Xylene inside a certified chemical fume hood.[2]

Ground and bond containers when transferring the material to prevent static discharge.[5]

[8]

Use only non-sparking tools and equipment.[8]

General Handling:

Avoid direct contact with skin and eyes.[6]

Do not breathe vapors or mists.[6][12]

Keep the container tightly closed when not in use.[6][7]

Wash hands thoroughly after handling.[6][7]

Emergency Procedures
Skin Contact: Immediately remove contaminated clothing and wash the affected skin with

plenty of soap and water.[8] If skin irritation occurs, seek medical attention.[1]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes at

an eyewash station, removing contact lenses if present.[8][12] Seek medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.[8][12]
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Ingestion: Do NOT induce vomiting.[6] Seek immediate medical attention.[3]

Spills:

Evacuate the area and remove all sources of ignition.[5][7]

Ventilate the area.

For small spills, absorb the liquid with an inert material such as sand, earth, or vermiculite.

[5][6][8]

Place the absorbent material into a sealed, labeled container for hazardous waste

disposal.[8]

Do not wash spills into the sewer system.[8]

Disposal Plan for p-Xylene Waste
Proper disposal of p-Xylene waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

Waste Collection
Collect all p-Xylene waste, including contaminated materials, in a designated, compatible,

and properly sealed hazardous waste container.[2]

The container must be clearly labeled as "Hazardous Waste" and include the chemical name

"p-Xylene".[2]

Store the waste container in a cool, dry, and well-ventilated area away from incompatible

materials.[2]

Waste Disposal
p-Xylene and its container must be disposed of as hazardous waste.[6]

Arrange for a licensed professional waste disposal service to collect and dispose of the

hazardous waste in accordance with local, regional, and national regulations.[13]
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Do not empty p-Xylene waste into drains or dispose of it with regular trash.[6]

Workflow for Safe Handling of p-Xylene

Preparation

Handling

Cleanup & Disposal Emergency Response

Pre-Operational Checks

Don Appropriate PPE

Prepare Workspace in Fume Hood

Dispense p-Xylene

Perform Experiment

Spill

Potential Incident

Collect Waste in Labeled Container Clean Workspace Personal Exposure

Potential Incident

Dispose of Hazardous Waste via Licensed Service Doff PPE Follow Spill ProtocolFollow First Aid Protocol
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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